Cas no 61784-47-2 (2-Propenoic acid, 2-[(methylthio)methyl]-, ethyl ester)
61784-47-2 structure
Product Name:2-Propenoic acid, 2-[(methylthio)methyl]-, ethyl ester
CAS No:61784-47-2
MF:C7H12O2S
MW:160.233981132507
CID:466260
PubChem ID:12463627
Update Time:2025-04-19
2-Propenoic acid, 2-[(methylthio)methyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-[(methylthio)methyl]-, ethyl ester
- ethyl 2-(methylsulfanylmethyl)prop-2-enoate
- AKOS013433251
- Ethyl 2-[(methylsulfanyl)methyl]prop-2-enoate
- DTXSID70499265
- OMVADKRAXBDRAI-UHFFFAOYSA-N
- 61784-47-2
- ethyl-2-methylthiomethylacrylate
- SCHEMBL11432768
-
- Inchi: 1S/C7H12O2S/c1-4-9-7(8)6(2)5-10-3/h2,4-5H2,1,3H3
- InChI Key: OMVADKRAXBDRAI-UHFFFAOYSA-N
- SMILES: S(C)CC(=C)C(=O)OCC
Computed Properties
- Exact Mass: 160.05586
- Monoisotopic Mass: 160.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid, 2-[(methylthio)methyl]-, ethyl ester Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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